Cas no 140448-29-9 (L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI))

L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI) structure
140448-29-9 structure
Product Name:L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI)
CAS No:140448-29-9
MF:C15H16N4O5
MW:332.311343193054
CID:146203
PubChem ID:126578
Update Time:2025-04-19

L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI)
    • L-Phenylalanine, N-((2-nitro-1H-imidazol-1-yl)acetyl)-, methyl ester
    • methyl N-[(2-nitro-1H-imidazol-1-yl)acetyl]-L-phenylalaninate
    • PK-130
    • AKOS040753576
    • methyl (2S)-2-[[2-(2-nitroimidazol-1-yl)acetyl]amino]-3-phenylpropanoate
    • N-(1-Methoxy-1-oxo-3-phenylpropan-2-yl)-2-(2-nitro-1H-imidazol-1-yl)ethanimidic acid
    • 140448-29-9
    • PK 130
    • L-Phenylalanine, N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI)
    • DTXSID60930839
    • Inchi: 1S/C15H16N4O5/c1-24-14(21)12(9-11-5-3-2-4-6-11)17-13(20)10-18-8-7-16-15(18)19(22)23/h2-8,12H,9-10H2,1H3,(H,17,20)/t12-/m0/s1
    • InChI Key: VQNUUFHSMPUSHU-LBPRGKRZSA-N
    • SMILES: O(C)C([C@H](CC1C=CC=CC=1)NC(CN1C=CN=C1[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 332.11206962g/mol
  • Monoisotopic Mass: 332.11206962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 119Ų
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